Cas no 1351595-38-4 (3-ethanesulfonamidocyclohexyl N-phenylcarbamate)

• Product Name: 3-ethanesulfonamidocyclohexyl N-phenylcarbamate
• CAS No: 1351595-38-4
• MF: C₁₅H₂₂N₂O₄S
• MW: 326.411182880402
• CID: 6506776
• Update Time: 2025-07-24

3-ethanesulfonamidocyclohexyl N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 3-ethanesulfonamidocyclohexyl N-phenylcarbamate
• [3-(ethylsulfonylamino)cyclohexyl] N-phenylcarbamate

• Inchi： 1S/C15H22N2O4S/c1-2-22(19,20)17-13-9-6-10-14(11-13)21-15(18)16-12-7-4-3-5-8-12/h3-5,7-8,13-14,17H,2,6,9-11H2,1H3,(H,16,18)
• InChI Key： ZYTCFQGHAIDPLC-UHFFFAOYSA-N
• SMILES： C(OC1CCCC(NS(CC)(=O)=O)C1)(=O)NC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 3-ethanesulfonamidocyclohexyl N-phenylcarbamate

Comprehensive Overview of 3-ethanesulfonamidocyclohexyl N-phenylcarbamate (CAS No. 1351595-38-4): Properties, Applications, and Industry Insights

The compound 3-ethanesulfonamidocyclohexyl N-phenylcarbamate (CAS No. 1351595-38-4) has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. As researchers and manufacturers seek innovative solutions for drug discovery, material science, and agricultural chemistry, this molecule stands out for its versatile properties. The ethanesulfonamide moiety combined with a phenylcarbamate group creates a hybrid structure that offers both stability and reactivity, making it a valuable intermediate in synthetic chemistry.

One of the most frequently asked questions about CAS 1351595-38-4 revolves around its synthesis pathway. The compound is typically prepared through a multi-step process involving the reaction of cyclohexylamine with ethanesulfonyl chloride, followed by carbamation with phenyl isocyanate. This method ensures high purity and yield, which is critical for pharmaceutical applications. Recent studies have explored greener alternatives, such as solvent-free reactions or catalytic methods, aligning with the growing demand for sustainable chemistry practices.

In the context of biomedical research, 3-ethanesulfonamidocyclohexyl N-phenylcarbamate has shown promise as a enzyme modulator. Its ability to interact with specific protein targets has sparked interest in developing novel therapeutic agents for conditions like inflammation and metabolic disorders. Researchers are particularly intrigued by its potential selective inhibition properties, which could lead to fewer side effects compared to existing treatments—a hot topic in precision medicine discussions.

The agricultural sector has also taken note of this compound's potential as a crop protection agent. With increasing global focus on food security and sustainable farming, derivatives of N-phenylcarbamate are being investigated for their herbicidal and fungicidal activities. The ethanesulfonamide component may enhance systemic movement within plants, improving efficacy while potentially reducing environmental impact—a key consideration in modern agrochemical development.

From a material science perspective, the unique combination of sulfonamide and carbamate functionalities in CAS 1351595-38-4 offers interesting possibilities for polymer modification. These groups can participate in hydrogen bonding and other intermolecular interactions, potentially leading to materials with tailored thermal stability or mechanical properties. This aligns with current industry trends toward high-performance materials for electronics, coatings, and other advanced applications.

Quality control and analytical characterization of 3-ethanesulfonamidocyclohexyl N-phenylcarbamate are critical aspects for industrial adoption. Modern techniques like HPLC-MS and NMR spectroscopy are essential for verifying purity and structure. The compound typically appears as a white to off-white crystalline powder with specific melting point and solubility characteristics that influence its formulation strategies—information highly sought after by process chemists and formulation scientists.

Regulatory considerations for CAS 1351595-38-4 vary by region and application. While not currently classified as hazardous under major chemical inventories, proper safety protocols should always be followed during handling. The compound's environmental fate and toxicological profile are subjects of ongoing research, particularly as sustainability becomes a dominant theme in chemical innovation discussions across academic and industrial circles.

Market trends indicate growing interest in specialty chemicals like 3-ethanesulfonamidocyclohexyl N-phenylcarbamate, driven by demand from pharmaceutical intermediates and agrochemical sectors. Suppliers are increasingly offering custom synthesis and contract manufacturing services for this compound, reflecting its commercial potential. The global push toward bio-based chemicals and green chemistry principles may influence future production methods and applications of this versatile molecule.

In conclusion, 3-ethanesulfonamidocyclohexyl N-phenylcarbamate (CAS No. 1351595-38-4) represents an intriguing case study in modern chemical research and development. Its dual functional groups open doors to diverse applications, from medicinal chemistry to advanced materials, while current investigations into its biological activity and environmental impact reflect broader scientific priorities. As innovation continues across chemical industries, this compound will likely remain a subject of both academic curiosity and practical significance.